Cas no 1289058-28-1 ((5-Bromopyridin-2-yl)-cyclobutylamine)

• Product Name: (5-Bromopyridin-2-yl)-cyclobutylamine
• CAS No: 1289058-28-1
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD16747642
• CID: 4783796
• Update Time: 2025-06-13

(5-Bromopyridin-2-yl)-cyclobutylamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-cyclobutylpyridin-2-amine
• (5-Bromopyridin-2-yl)-cyclobutylamine
• (5-Bromo-pyridin-2-yl)-cyclobutyl-amine

• MDL： MFCD16747642
• Inchi： 1S/C9H11BrN2/c10-7-4-5-9(11-6-7)12-8-2-1-3-8/h4-6,8H,1-3H2,(H,11,12)
• InChI Key： PFUXJJCGKFSSCU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9

(5-Bromopyridin-2-yl)-cyclobutylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-Bromopyridin-2-yl)-cyclobutylamine

Comprehensive Overview of (5-Bromopyridin-2-yl)-cyclobutylamine (CAS No. 1289058-28-1): Properties, Applications, and Industry Insights

The compound (5-Bromopyridin-2-yl)-cyclobutylamine (CAS No. 1289058-28-1) is a specialized brominated pyridine derivative with a unique cyclobutylamine substituent. This molecular structure grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. As interest in heterocyclic compounds grows, this molecule has garnered attention for its potential as a building block in drug discovery pipelines.

Researchers frequently search for "5-Bromopyridin-2-yl synthesis" or "cyclobutylamine applications," reflecting the compound's dual functional group appeal. The bromine atom at the 5-position enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, while the cyclobutylamine moiety offers conformational rigidity prized in medicinal chemistry. Recent publications highlight its use in developing kinase inhibitors and GPCR-targeted therapies.

From a physicochemical perspective, 1289058-28-1 typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Analytical data suggests stability under inert atmospheres, though the bromopyridine component necessitates protection from prolonged UV exposure. These traits make it suitable for high-throughput screening environments where compound integrity is paramount.

The agrochemical sector explores (5-Bromopyridin-2-yl)-cyclobutylamine as a precursor for novel crop protection agents. Its structural motifs appear in patented fungicides targeting cytochrome bc1 complexes. This aligns with growing demand for sustainable agriculture solutions – a trending search phrase among formulation chemists. The compound's balanced lipophilicity (predicted LogP ~2.1) enhances membrane permeability in biological systems.

Material scientists investigating organic electronic materials value the electron-withdrawing character of the bromopyridine unit. When incorporated into π-conjugated systems, 1289058-28-1 derivatives demonstrate tunable luminescence properties. Patent analyses reveal applications in OLED emissive layer components, particularly in blue-emitting systems where heterocyclic amines improve device efficiency.

Quality control protocols for (5-Bromopyridin-2-yl)-cyclobutylamine emphasize HPLC purity verification (>98%) and thorough residual solvent analysis. Advanced characterization techniques like LC-MS and ¹³C NMR confirm structural integrity, addressing common purchaser concerns about batch-to-batch consistency. These procedures meet stringent requirements for pharmaceutical intermediates under ICH guidelines.

Environmental fate studies indicate that 1289058-28-1 undergoes moderate biodegradation in soil systems, with hydrolysis being the primary degradation pathway. This data supports proper laboratory waste management practices – a frequently searched topic among EHS professionals. The compound's ecotoxicological profile suggests standard precautions for aquatic organisms per OECD test guidelines.

Supply chain dynamics show increasing demand for custom synthesis of (5-Bromopyridin-2-yl)-cyclobutylamine, particularly from contract research organizations. Market intelligence reveals a compound annual growth rate of 6-8% for such pharmaceutical building blocks through 2028. This trend correlates with rising investments in targeted cancer therapies where the molecule's scaffold appears in clinical candidates.

Innovative applications continue to emerge, including use as a ligand in transition metal catalysis and as a template for molecularly imprinted polymers. These developments address search trends around "specialty chemical innovations" and "advanced material precursors." The compound's versatility ensures ongoing relevance across multiple high-tech industries.

For researchers handling 1289058-28-1, proper storage at 2-8°C under nitrogen atmosphere maintains optimal stability. Technical bulletins recommend using amber glass containers to prevent potential photodegradation – a practical consideration often overlooked in laboratory SOPs. These handling protocols align with best practices for air-sensitive compounds in modern research facilities.